Cas no 533937-68-7 (4-Isothiazolecarbonitrile, 5-phenyl-)

• Product Name: 4-Isothiazolecarbonitrile, 5-phenyl-
• CAS No: 533937-68-7
• MF: C₁₀H₆N₂S
• MW: 186.233040332794
• CID: 1585898
• Update Time: 2024-09-13

4-Isothiazolecarbonitrile, 5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Isothiazolecarbonitrile, 5-phenyl-

• Inchi： 1S/C10H6N2S/c11-6-9-7-12-13-10(9)8-4-2-1-3-5-8/h1-5,7H
• InChI Key： VZTTYAJKYYAEGT-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CC=C2)=C(C#N)C=N1

Computed Properties

• Exact Mass: 186.02528

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 274.1±38.0 °C(Predicted)
• PSA: 36.68
• pka: 0?+-.0.30(Predicted)